2,5-dichloro-4-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide

• Molecular Formula: C14H19Cl2NO3S
• Molecular Weight: 352.3 g/mol
• IUPAC Name: 2,5-dichloro-4-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide
• InChI: InChI=1S/C14H19Cl2NO3S/c1-9-5-3-4-6-12(9)17-21(18,19)14-8-10(15)13(20-2)7-11(14)16/h7-9,12,17H,3-6H2,1-2H3
• InChI Key: MTAXCWJKXXQESU-UHFFFAOYSA-N
• SMILES: CC1CCCCC1NS(=O)(=O)C2=C(C=C(C(=C2)Cl)OC)Cl

Description

2,5-dichloro-4-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide is a sulfonamide derivative that has been widely studied for its potential applications in scientific research. This compound is known for its unique chemical structure and has been found to have several interesting properties that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 2,5-dichloro-4-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide is believed to involve the blocking of ion channels, particularly the TRPV1 ion channel. This blockage results in a reduction in the influx of calcium ions into cells, which can lead to a reduction in pain sensation.
Biochemical and Physiological Effects:
Studies have shown that 2,5-dichloro-4-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide has a number of biochemical and physiological effects. For example, it has been found to reduce the release of inflammatory mediators such as interleukin-6 and prostaglandin E2. Additionally, it has been shown to reduce the activity of certain enzymes involved in pain sensation, such as protein kinase C.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-dichloro-4-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide in lab experiments is its potency as a TRPV1 channel blocker. This makes it a valuable tool for studying the role of this ion channel in pain sensation. However, one limitation of using this compound is its potential for off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions that could be pursued in the study of 2,5-dichloro-4-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide. One area of interest is the development of more selective TRPV1 channel blockers that could reduce the potential for off-target effects. Additionally, further studies could be conducted to explore the potential of this compound in the treatment of chronic pain conditions. Finally, the biochemical and physiological effects of this compound could be further elucidated to better understand its mechanism of action.

Synthesis Methods

The synthesis of 2,5-dichloro-4-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide involves the reaction of 2,5-dichloro-4-methoxybenzenesulfonyl chloride with 2-methylcyclohexylamine. The reaction is typically carried out in a solvent such as dichloromethane or chloroform, and the product is purified through recrystallization.

Scientific Research Applications

2,5-dichloro-4-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide has been studied for its potential applications in a variety of scientific research fields. One area of research where this compound has shown promise is in the study of ion channels. Specifically, it has been found to be a potent blocker of the TRPV1 ion channel, which is involved in pain sensation.